Cas no 99906-66-8 (Ti 6Al 4V alloy (O))

• Product Name: Ti 6Al 4V alloy (O)
• CAS No: 99906-66-8
• MF: AlTiV
• MW: 125.790040969849
• CID: 2845504
• PubChem ID: 329774208
• Update Time: 2025-10-29

Ti 6Al 4V alloy (O) Chemical and Physical Properties

Names and Identifiers

• aluminum,titanium,vanadium
• 12743-70-3
• DTXSID90431420
• 99906-66-8
• aluminum;titanium;vanadium
• aluminium titanium vanadium
• Ti6 Al4 V (Al, V), BCR(R) certified Reference Material, disc
• CID 9833954
• DTXCID00382252
• Ti 6Al 4V alloy (O)

• MDL： MFCD00673120
• Inchi： 1S/Al.Ti.V
• InChI Key： GDAKJZDZIXHMSC-UHFFFAOYSA-N
• SMILES： [V].[Ti].[Al]

Computed Properties

• Exact Mass: 125.873437g/mol
• Monoisotopic Mass: 125.873437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Intermetallic post-transition metal compounds

Additional information on Ti 6Al 4V alloy (O)

Comprehensive Guide to Ti 6Al 4V alloy (O) (CAS No. 99906-66-8): Properties, Applications, and Industry Trends

The Ti 6Al 4V alloy (O) (CAS No. 99906-66-8) is one of the most widely used titanium alloys in industrial and medical applications. Known for its exceptional strength-to-weight ratio, corrosion resistance, and biocompatibility, this alloy has become indispensable in aerospace, medical implants, and additive manufacturing. In this guide, we will explore its composition, mechanical properties, key applications, and emerging trends in the industry.

The chemical composition of Ti 6Al 4V alloy (O) consists of approximately 6% aluminum, 4% vanadium, and the remainder titanium. This combination enhances its mechanical properties, making it suitable for high-performance applications. The "(O)" designation refers to its annealed condition, which provides improved ductility and machinability compared to other heat-treated variants.

One of the most searched questions about Ti 6Al 4V alloy is: "Why is Ti 6Al 4V used in aerospace?" The answer lies in its high strength, low density, and resistance to extreme temperatures. These properties make it ideal for aircraft components such as landing gear, engine parts, and structural airframe elements. Additionally, its fatigue resistance ensures long-term reliability in demanding environments.

Another trending topic is the use of Ti 6Al 4V alloy (O) in medical implants. Due to its biocompatibility, this alloy is commonly used in orthopedic implants, dental prosthetics, and surgical instruments. Patients and medical professionals frequently search for "Ti 6Al 4V biocompatibility" and "titanium alloy implants lifespan," highlighting its critical role in modern healthcare.

The rise of additive manufacturing (3D printing) has further increased demand for Ti 6Al 4V alloy (O). Engineers and manufacturers often look for "best titanium alloy for 3D printing" or "Ti 6Al 4V powder properties." This alloy’s ability to maintain structural integrity during layer-by-layer fabrication makes it a top choice for producing complex, lightweight components in industries like automotive and robotics.

When discussing market trends, sustainability is a key focus. Many searches revolve around "recycling Ti 6Al 4V scrap" and "eco-friendly titanium production." As industries strive for greener solutions, the recyclability of titanium alloys positions Ti 6Al 4V (O) as a sustainable material for future applications.

In summary, Ti 6Al 4V alloy (O) (CAS No. 99906-66-8) remains a cornerstone material in high-tech industries. Whether in aerospace, medical technology, or advanced manufacturing, its unique properties continue to drive innovation. For those researching "Ti 6Al 4V vs. other titanium alloys" or "where to buy Ti 6Al 4V (O)," understanding its benefits and applications is essential for making informed decisions.